![molecular formula C19H21NO4 B2923805 3-[2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]benzoic acid CAS No. 2243508-67-8](/img/structure/B2923805.png)
3-[2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-[2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]benzoic acid” is a chemical compound . It is also known as “(2S)-3- {1- [ (benzyloxy)methyl]-1H-imidazol-5-yl}-2- [ (tert-butoxycarbonyl)amino]propanoic acid” with the CAS Number: 79950-65-5 . It has a molecular weight of 375.42 .
Molecular Structure Analysis
The InChI code for this compound is "1S/C19H25N3O5/c1-19 (2,3)27-18 (25)21-16 (17 (23)24)9-15-10-20-12-22 (15)13-26-11-14-7-5-4-6-8-14/h4-8,10,12,16H,9,11,13H2,1-3H3, (H,21,25) (H,23,24)/t16-/m0/s1" . This code provides a detailed representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 482.5±35.0 °C and a predicted density of 1.238±0.06 g/cm3 . It is a solid at room temperature .Scientific Research Applications
Oxidative Cleavage of CC Triple Bonds
Studies on the oxidative cleavage of CC triple bonds in acetylenic hydrocarbons have led to the identification of α-dicarbonyl compounds as intermediates. These findings are crucial for understanding the oxidative processes in organic synthesis, including the formation of compounds similar in structure to 3-[2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]benzoic acid. The research highlights the role of α-diketones in the formation of oxidative cleavage products of the CC triple bond, suggesting potential pathways for synthesizing related compounds (Rao & Pritzkow, 1987).
Methoxycarbonylation of Alkynes
The methoxycarbonylation of alkynes, catalyzed by palladium complexes, demonstrates a method for forming unsaturated esters or α,ω-diesters. This catalytic process is relevant for modifying chemical structures related to this compound, showcasing the versatility of palladium-catalyzed reactions in organic synthesis and the potential for producing various esters (Magro et al., 2010).
Host-Guest Complexation
Research into the complexation of aromatic carboxylic acids and their conjugate bases by β-cyclodextrins reveals insights into molecular interactions and stability. These studies provide a foundation for understanding how compounds like this compound might interact with other molecules, influencing solubility, delivery, and stability in various applications (Kean et al., 1999).
Peptide Modification and Live Cell Labeling
A novel amino acid derivative synthesized for peptide modification and live cell labeling demonstrates the application of related compounds in biochemistry and cell biology. This research underscores the potential of derivatives of this compound in developing new tools for biological research and therapeutic applications (Ni et al., 2015).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) .
properties
IUPAC Name |
3-[2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-19(2,3)24-18(23)20-12-15-7-4-5-10-16(15)13-8-6-9-14(11-13)17(21)22/h4-11H,12H2,1-3H3,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEGOLSMZXDWQBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=CC=CC=C1C2=CC(=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.